2-(Nitropropylamino)ethyl nitrate
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Description
2-(Nitropropylamino)ethyl nitrate (CAS: 2842-44-6, EC: 220-638-5) is a nitroamine-containing nitrate ester characterized by a nitropropylamino group (-NH-CH₂CH₂CH₂-NO₂) attached to an ethyl nitrate moiety. This compound is structurally distinct from nitratoethylnitramine derivatives (NENAs) due to the presence of a nitro-functionalized propyl chain instead of a nitramine group (-N-NO₂) .
Properties
CAS No. |
82486-83-7 |
|---|---|
Molecular Formula |
C5H11N3O5 |
Molecular Weight |
193.16 g/mol |
IUPAC Name |
2-[nitro(propyl)amino]ethyl nitrate |
InChI |
InChI=1S/C5H11N3O5/c1-2-3-6(7(9)10)4-5-13-8(11)12/h2-5H2,1H3 |
InChI Key |
CMDDLXHEAXTRQD-UHFFFAOYSA-N |
Canonical SMILES |
CCCN(CCO[N+](=O)[O-])[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-(Nitropropylamino)ethyl nitrate typically
Comparison with Similar Compounds
Key Differences :
- Functional Groups: NENAs feature a nitramine (-N-NO₂) group, whereas 2-(nitropropylamino)ethyl nitrate contains a nitropropylamino (-NH-CH₂CH₂CH₂-NO₂) group. This structural divergence impacts stability and reactivity. For example, nitramines are typically more sensitive to thermal decomposition than nitroamines due to weaker N-NO₂ bonds .
- Synthesis: NENAs are synthesized via nitration of alkylaminoethyl precursors. For instance, n-BuNENA (butyl-NENA) is produced using thionyl nitrate as a nitrating agent . While 2-(nitropropylamino)ethyl nitrate may follow a similar pathway, its synthesis remains undocumented in the provided evidence.
Comparison with Other Nitrate Esters and Nitroamine Derivatives
Nitrate Esters
Compounds like nitroglycerin and pentaerythritol tetranitrate (PETN) share the nitrate ester (-O-NO₂) functionality. However, 2-(nitropropylamino)ethyl nitrate differentiates itself through the incorporation of a nitroamine group, which may enhance molecular stability compared to traditional nitrate esters prone to hydrolytic degradation .
Nitroamine Derivatives
- Similar to 2-(nitropropylamino)ethyl nitrate, its hazards remain understudied .
- Imidazole Derivatives (e.g., ethyl 2-(2,5-diphenyl-1H-imidazole-4-yl) acetate): These lack nitrate ester groups but demonstrate the versatility of nitro-functionalized compounds in pharmaceuticals and materials science .
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